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Introduction

N-hydroxycytidine (NHC), the active metabolite of the antiviral prodrug molnupiravir, is a potent
inhibitor of various viral RNA-dependent RNA polymerases (RdRps).[1][2] Upon intracellular
phosphorylation to its triphosphate form (NHC-TP), it acts as a substrate for viral RdRps and is
incorporated into the nascent viral RNA.[1] This incorporation leads to lethal mutagenesis,
where the ambiguous base-pairing properties of NHC induce widespread mutations in the viral
genome, ultimately inhibiting viral replication.[2] This document provides detailed application
notes and protocols for performing an in vitro transcription assay to evaluate the incorporation
and inhibitory activity of NHC-TP against viral RARps.

Mechanism of Action of NHC-Triphosphate

NHC-TP is a ribonucleoside analog that mimics both cytidine triphosphate (CTP) and uridine
triphosphate (UTP). During viral RNA synthesis, the viral RdRp can incorporate NHC-
monophosphate (NHC-MP) into the growing RNA chain opposite a guanine (as a CTP analog)
or an adenine (as a UTP analog) in the template strand.[3] Once incorporated, the tautomeric
nature of the NHC base allows it to pair with either guanine or adenine during subsequent
rounds of replication, leading to an accumulation of G-to-A and C-to-U transitions in the viral
genome. This process, known as lethal mutagenesis, results in the production of non-viable
viral progeny.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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